molecular formula C10H24O2Si B6226021 2-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-1-ol CAS No. 304004-77-1

2-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-1-ol

Cat. No. B6226021
CAS RN: 304004-77-1
M. Wt: 204.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-1-ol, or TBMSM, is an organosilicon compound that has a variety of applications in scientific research. It is a colorless liquid with a faint odor and is soluble in many organic solvents, making it an ideal compound for a variety of laboratory experiments. TBMSM is used in various scientific fields, including organic chemistry, biochemistry, and pharmacology, and it is especially useful for synthesizing and studying complex molecules.

Mechanism of Action

TBMSM is a versatile compound that can be used to modify the structure and activity of proteins, enzymes, and other molecules. It can be used to modify the structure of proteins by covalently attaching to the protein's active sites, thus altering its conformation and activity. It can also be used to modify the activity of enzymes by altering the enzyme's catalytic environment, thus changing its catalytic efficiency.
Biochemical and Physiological Effects
TBMSM has been shown to have a variety of biochemical and physiological effects. It can inhibit the activity of enzymes, alter the structure of proteins, and modify the activity of receptors. It has also been shown to have an antioxidant effect, which can protect cells from oxidative stress. Additionally, TBMSM has been shown to have an anti-inflammatory effect, which can reduce inflammation and improve immune function.

Advantages and Limitations for Lab Experiments

TBMSM has several advantages for laboratory experiments. It is a relatively inexpensive and readily available compound, making it an ideal choice for synthesizing and studying complex molecules. Additionally, it is highly soluble in organic solvents, making it easy to work with in the lab. However, it is important to note that TBMSM is a highly reactive compound, and it should be handled with caution to avoid potential accidents.

Future Directions

There are a number of potential future directions for TBMSM research. One potential direction is to further explore the biochemical and physiological effects of TBMSM. Additionally, further research could be conducted to explore the potential therapeutic applications of TBMSM. Additionally, further research could be conducted to explore the potential to use TBMSM as a catalyst for organic synthesis reactions. Finally, further research could be conducted to explore the potential to use TBMSM as a drug delivery system.

Synthesis Methods

TBMSM is synthesized through a process known as hydroboration-oxidation. This process begins with the reaction of tert-butyl alcohol and dimethylsulfide, which produces tert-butylmethylsulfide. This is then reacted with borane to form a tert-butylborane, which is then oxidized with hydrogen peroxide to produce TBMSM. This synthesis method is simple and cost-effective, making it an ideal choice for laboratory experiments.

Scientific Research Applications

TBMSM has a variety of applications in scientific research. It is used in organic chemistry for synthesizing and studying complex molecules, as well as for synthesizing chiral molecules. In biochemistry, TBMSM is used to study enzyme inhibition, protein folding, and other biochemical processes. In pharmacology, it is used to study drug metabolism, drug-receptor interactions, and other pharmacological processes.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-1-ol involves the protection of the hydroxyl group of 2-methylpropan-1-ol with a tert-butyldimethylsilyl (TBDMS) group. The TBDMS-protected alcohol is then synthesized using a Grignard reagent and a chlorosilane.", "Starting Materials": [ "2-methylpropan-1-ol", "tert-butyldimethylsilyl chloride", "magnesium", "chlorotrimethylsilane" ], "Reaction": [ "Protection of 2-methylpropan-1-ol with TBDMS chloride in the presence of a base such as triethylamine", "Preparation of the Grignard reagent by reacting magnesium with 2-bromo-2-methylpropane in anhydrous ether", "Reaction of the Grignard reagent with chlorotrimethylsilane to form the chlorosilane", "Addition of the chlorosilane to the TBDMS-protected alcohol in the presence of a base such as lithium diisopropylamide (LDA) to form the desired product" ] }

CAS RN

304004-77-1

Product Name

2-[(tert-butyldimethylsilyl)oxy]-2-methylpropan-1-ol

Molecular Formula

C10H24O2Si

Molecular Weight

204.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.